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Application Notes and Protocols: VT103
For Researchers, Scientists, and Drug Development Professionals

Introduction
VT103 is an orally active and selective small molecule inhibitor of TEA Domain Transcription

Factor 1 (TEAD1) palmitoylation.[1][2][3][4][5] By blocking the auto-palmitoylation of TEAD

proteins, VT103 disrupts the interaction between TEAD and the transcriptional co-activators

YAP and TAZ.[1][3][5] This inhibitory action effectively suppresses the transcription of genes

regulated by the Hippo signaling pathway, which are often implicated in cell proliferation and

survival. Consequently, VT103 has demonstrated anti-proliferative and anti-tumor activity,

making it a valuable tool for cancer research, particularly in tumors with a dysregulated Hippo

pathway, such as those with NF2 deficiency.[2][6]

Physicochemical and Handling Properties
Proper handling and storage of VT103 are critical for maintaining its stability and ensuring

experimental reproducibility.
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Table 1: Physicochemical Properties of VT103

Property Value

CAS Number 2290608-13-6[1][2][3][4]

Molecular Formula C₁₈H₁₇F₃N₄O₂S[1][2][4]

Molecular Weight 410.42 g/mol [2][3]

Appearance Solid, Off-white to gray powder[1][7]

| Purity | ≥98%[4] |

Table 2: Solubility Data

Solvent Concentration Notes

DMSO
50-82 mg/mL (approx. 122-
200 mM)[1][3][7]

Use of fresh, anhydrous
DMSO is critical as
moisture can significantly
reduce solubility.[1][3]
Ultrasonic assistance may
be required for complete
dissolution at higher
concentrations.[1][7]

Ethanol 4 mg/mL[3] -

| Water | Insoluble[3] | - |

Table 3: Storage Conditions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.medchemexpress.com/vt103.html
https://www.medkoo.com/products/46033
https://www.selleckchem.com/products/vt103.html
https://www.caymanchem.com/product/42327/vt103
https://www.medchemexpress.com/vt103.html
https://www.medkoo.com/products/46033
https://www.caymanchem.com/product/42327/vt103
https://www.medkoo.com/products/46033
https://www.selleckchem.com/products/vt103.html
https://www.medchemexpress.com/vt103.html
https://www.medchemexpress.com/vt103.html?locale=ja-JP
https://www.caymanchem.com/product/42327/vt103
https://www.medchemexpress.com/vt103.html
https://www.selleckchem.com/products/vt103.html
https://www.medchemexpress.com/vt103.html?locale=ja-JP
https://www.medchemexpress.com/vt103.html
https://www.selleckchem.com/products/vt103.html
https://www.medchemexpress.com/vt103.html
https://www.medchemexpress.com/vt103.html?locale=ja-JP
https://www.selleckchem.com/products/vt103.html
https://www.selleckchem.com/products/vt103.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[1][3]

4°C 2 years[1]

In Solvent (Stock Solution) -80°C 6 months to 2 years[1][3][5]

-20°C 1 month to 1 year[1][3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into single-use volumes before storage.[1][3]

Mechanism of Action: Hippo Signaling Pathway
VT103 targets TEAD1, a key downstream effector of the Hippo signaling pathway. In cancers

where the Hippo pathway is inactivated (e.g., through NF2 mutation), the co-activators YAP

and TAZ translocate to the nucleus, bind to TEAD transcription factors, and drive the

expression of genes that promote cell proliferation and inhibit apoptosis. VT103 functions by

preventing the auto-palmitoylation of TEAD1, a critical post-translational modification that is

required for YAP/TAZ binding. This disruption inhibits the formation of the oncogenic YAP/TAZ-

TEAD complex.
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Caption: The Hippo Signaling Pathway and the mechanism of action of VT103.
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Experimental Protocols
This protocol describes the preparation of a 50 mM stock solution in DMSO.

Materials:

VT103 powder

Anhydrous DMSO (newly opened bottle recommended)[1][3][7]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate the VT103 vial to room temperature before opening.

Calculate the required mass of VT103 for your desired stock concentration and volume. For

example, to make 1 mL of a 50 mM stock solution:

Mass (mg) = 50 mmol/L * 410.42 g/mol * 0.001 L = 20.52 mg

Weigh out the calculated mass of VT103 powder and place it in a sterile tube.

Add the appropriate volume of anhydrous DMSO.

Vortex the solution thoroughly for 1-2 minutes.

If the solid is not fully dissolved, place the tube in an ultrasonic water bath for 5-10 minutes,

or until the solution is clear.[1][7]

Once fully dissolved, aliquot the stock solution into single-use, sterile tubes to avoid

contamination and repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[1]
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Table 4: Stock Solution Preparation Guide (for VT103, MW = 410.42)

Desired Stock
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 2.4366 mL 12.1829 mL 24.3659 mL

5 mM 0.4873 mL 2.4366 mL 4.8732 mL

10 mM 0.2437 mL 1.2183 mL 2.4366 mL

50 mM 48.73 µL 243.66 µL 487.32 µL

(Data derived from vendor calculations)[1]

This protocol provides a general method for assessing the effect of VT103 on cell proliferation,

for example, using a resazurin-based assay (e.g., CellTiter-Blue) or tetrazolium-based assay

(e.g., MTT, MTS).[8]

Materials:

Target cells (e.g., NF2-deficient NCI-H226 or BRAF V600E KTOR81 cells)[1][9]

Complete cell culture medium

96-well clear or opaque-walled (for fluorescence/luminescence) tissue culture plates

VT103 stock solution (from Protocol 1)

Cell viability reagent (e.g., Resazurin, MTT, MTS, WST-8)[8]

Plate reader (spectrophotometer or fluorometer)

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 2,000-

10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for cell

attachment.
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Compound Preparation: Prepare serial dilutions of VT103 in complete culture medium from

the DMSO stock. Ensure the final DMSO concentration in all wells (including vehicle control)

is constant and non-toxic (typically ≤ 0.5%).

Treatment: Remove the medium from the wells and add 100 µL of the medium containing the

desired concentrations of VT103 (e.g., 0.1 nM to 10 µM). Include wells for "cells + vehicle

(DMSO)" and "medium only" (background control).

Incubation: Incubate the plate for the desired duration (e.g., 72 to 168 hours).[9]

Assay Development: Add the cell viability reagent according to the manufacturer's

instructions (e.g., add 20 µL of MTS solution and incubate for 1-4 hours).[8]

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the

appropriate wavelength.

Analysis: Subtract the background reading, normalize the data to the vehicle control, and

plot the results as percent viability versus log[VT103]. Calculate the IC₅₀ value using non-

linear regression analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://pmc.ncbi.nlm.nih.gov/articles/PMC12210045/
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Analysis

Seed cells in
96-well plate

Treat cells with VT103
and controls

Prepare serial dilutions
of VT103

Incubate for
72-168 hours

Add viability reagent
(e.g., MTS/Resazurin)

Read plate
(Absorbance/Fluorescence)

Normalize to vehicle control

Plot dose-response curve
and calculate IC₅₀

Click to download full resolution via product page

Caption: A general workflow for a cell viability experiment using VT103.
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Summary of Quantitative Experimental Data
Table 5: Reported Efficacy and Dosage of VT103

Parameter Value Cell Line / Model Notes

IC₅₀ 1.02 nM[1][4]
YAP Reporter
Assay

Demonstrates high
potency in a target-
specific cellular
assay.

In Vitro Concentration 3 µM[1][4] HEK293T cells

Concentration used to

demonstrate

selectivity for TEAD1

over TEAD2, 3, and 4.

In Vitro Concentration 3 µM* NCI-H226 cells

Selectively disrupted

YAP-TEAD1

interaction after 4 or

24 hours. (Source

states 3 mmol/L, likely

a typo for µM)[1]

| In Vivo Dosage | 0.3 - 10 mg/kg[1][4][7] | Mouse Xenograft Models (NCI-H2373, NCI-H226) |

Oral administration (p.o.) once daily was shown to block tumor growth. |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.caymanchem.com/product/42327/vt103
https://www.dcchemicals.com/product_show-vt103.html?datasheet=datasheet
https://www.pnas.org/doi/10.1073/pnas.2425984122
https://www.medchemexpress.com/vt103.html?locale=ja-JP
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12210045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12210045/
https://www.benchchem.com/product/b15543691/docs#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/product/b15543691/docs#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/product/b15543691/docs#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/product/b15543691/docs#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/product/b15543691?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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